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For Researchers, Scientists, and Drug Development Professionals

Introduction

R 1485 dihydrochloride is a potent and selective 5-HT6 receptor antagonist that has been
investigated for its potential in treating cognitive deficits.[1] As with any compound intended for
research or pharmaceutical development, understanding its stability profile is critical for
ensuring the reliability of experimental results and for defining appropriate storage and handling
procedures. This technical guide provides a comprehensive overview of the known stability and
storage conditions for R 1485 dihydrochloride, drawing from available data and the general
chemical properties of its structural motifs. While specific, in-depth stability studies on this
compound are not readily available in the public domain, this guide synthesizes existing
information and provides protocols based on established industry guidelines for assessing the
stability of similar molecules.

Chemical and Physical Properties

A summary of the key chemical and physical properties of R 1485 dihydrochloride is
presented in Table 1. This information is essential for understanding the compound's general
characteristics and for designing appropriate analytical methodologies.

Table 1: Chemical and Physical Properties of R 1485 Dihydrochloride
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Property Value Reference

4-[(2-

Fluorophenyl)sulfonyl]-3,4-
Chemical Name dihydro-8-(1-piperazinyl)-2H-

1,4-benzoxazine

dihydrochloride

Molecular Formula C1sH20FN303S-2HCI
Molecular Weight 454.85 g/mol
Appearance White solid

Purity (by HPLC) >99.7%

Soluble in water and DMSO to

Solubility 100 mM
m

Stability and Storage Conditions

The stability of a chemical compound is its ability to resist chemical change or degradation over
time. Factors that can influence stability include temperature, light, humidity, and pH.

Solid-State Stability and Storage

Based on supplier recommendations, solid R 1485 dihydrochloride should be stored at -20°C.
One supplier suggests that when stored as recommended in a tightly sealed vial, the solid
product can be stored for up to 6 months from the date of receipt. Another supplier
recommends storage at 4°C.[2] The presence of the dihydrochloride salt form generally
enhances the stability of the parent amine compound by reducing its susceptibility to oxidation.
[3] However, as a precaution, it is advisable to store the solid compound in a desiccator to
protect it from moisture, which could potentially initiate hydrolysis, especially given the
presence of a sulfonamide and an ether linkage in the molecule.

Solution Stability and Storage

A certificate of analysis for R 1485 dihydrochloride indicates that prepared stock solutions
should be stored in aliquots in tightly sealed vials at -20°C or below and are recommended for
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use within one month. It is also advised that, whenever possible, solutions should be prepared
and used on the same day. The certificate further notes that information regarding product
stability, particularly in solution, is rarely reported, and these are general guidelines.

Table 2: Recommended Storage Conditions for R 1485 Dihydrochloride

Additional
Storage . .
Form Duration Recommendati Reference
Temperature
ons
Keep vial tightly
Solid -20°C Up to 6 months sealed. Store in
a desiccator.
Solid 4°C Not specified - [2]
Store in aliquots
] in tightly sealed
Solution <-20°C Up to 1 month

vials. Prepare

fresh if possible.

Potential Degradation Pathways

The chemical structure of R 1485 dihydrochloride contains several functional groups that
could be susceptible to degradation under stress conditions. These include a sulfonamide, a
benzoxazine ring system with an ether linkage, and two basic amine groups that form the
dihydrochloride salt.

» Hydrolysis: The sulfonamide linkage could be susceptible to hydrolysis under strongly acidic
or basic conditions, although sulfonamides are generally considered to be relatively stable to
hydrolysis under neutral conditions.[4] The ether bond within the benzoxazine ring could also
undergo cleavage under harsh acidic conditions.

o Oxidation: The piperazine and benzoxazine ring systems could be susceptible to oxidation,
particularly at the nitrogen and sulfur atoms.

o Photodegradation: Aromatic systems and compounds with heteroatoms, such as R 1485
dihydrochloride, have the potential to degrade upon exposure to light.
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Experimental Protocols for Forced Degradation
Studies

Forced degradation studies are essential for identifying potential degradation products and
establishing the stability-indicating nature of analytical methods.[5][6][7][8] While specific
studies for R 1485 dihydrochloride are not published, the following are detailed, generalized
protocols based on ICH guidelines that can be adapted for this compound. The goal of these
studies is typically to achieve 5-20% degradation of the active pharmaceutical ingredient (API).

[7]8]

General Procedure

Prepare a stock solution of R 1485 dihydrochloride in a suitable solvent (e.g., methanol or a
mixture of acetonitrile and water) at a concentration of approximately 1 mg/mL.[7] For each
stress condition, a separate sample of the stock solution is treated as described below. A
control sample, protected from the stress condition, should be analyzed concurrently.

Acid Hydrolysis
e To 1 mL of the R 1485 dihydrochloride stock solution, add 1 mL of 0.1 N hydrochloric acid.
 Incubate the solution at 60°C for a specified period (e.g., 2, 4, 8, 12, and 24 hours).

 After incubation, cool the solution to room temperature and neutralize it with an equivalent
amount of 0.1 N sodium hydroxide.

 Dilute the solution to a suitable concentration with the mobile phase of the analytical method
and analyze by HPLC.

Base Hydrolysis

e To 1 mL of the R 1485 dihydrochloride stock solution, add 1 mL of 0.1 N sodium hydroxide.
¢ Incubate the solution at 60°C for a specified period (e.g., 2, 4, 8, 12, and 24 hours).

 After incubation, cool the solution to room temperature and neutralize it with an equivalent
amount of 0.1 N hydrochloric acid.
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 Dilute the solution to a suitable concentration with the mobile phase and analyze by HPLC.

Oxidative Degradation

e To 1 mL of the R 1485 dihydrochloride stock solution, add 1 mL of 3% hydrogen peroxide.

o Keep the solution at room temperature for a specified period (e.qg., 2, 4, 8, 12, and 24 hours),
protected from light.

 Dilute the solution to a suitable concentration with the mobile phase and analyze by HPLC.

Thermal Degradation (in Solution)

¢ Incubate a sample of the R 1485 dihydrochloride stock solution at a high temperature (e.g.,
70°C) for a specified period (e.g., 24, 48, 72 hours), protected from light.

¢ Cool the solution to room temperature.

» Dilute the solution to a suitable concentration with the mobile phase and analyze by HPLC.

Photodegradation

o Expose a sample of the R 1485 dihydrochloride stock solution to a light source that
provides both UV and visible light (as per ICH Q1B guidelines). A typical exposure is 1.2
million lux hours and 200 watt hours/square meter.

¢ A control sample should be wrapped in aluminum foil to protect it from light and kept under
the same temperature conditions.

o After exposure, dilute the solution to a suitable concentration with the mobile phase and
analyze by HPLC.

The following diagram illustrates a general workflow for conducting forced degradation studies.
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Workflow for Forced Degradation Studies

5-HT6 Receptor Signaling Pathway

R 1485 dihydrochloride exerts its effects by acting as an antagonist at the 5-HT6 receptor.
This receptor is a G-protein coupled receptor (GPCR) that is positively coupled to adenylyl
cyclase through a Gs alpha subunit. Blockade of this receptor by an antagonist like R 1485
would inhibit the downstream signaling cascade that is normally initiated by serotonin (5-HT).
This can lead to modulation of the release of other neurotransmitters, such as acetylcholine
and glutamate, which are important for cognitive processes.[9]
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The following diagram illustrates the canonical signaling pathway of the 5-HT6 receptor.
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5-HT6 Receptor Signaling Pathway

Conclusion

This technical guide provides a summary of the currently available information on the stability
and storage of R 1485 dihydrochloride. The key recommendations are to store the solid
compound at -20°C in a dry, tightly sealed container, and to use prepared solutions within one
month when stored at or below -20°C. Due to the absence of specific stability studies in the
public literature, it is highly recommended that researchers perform their own stability
assessments, particularly for long-term experiments or when using the compound in solution.
The provided forced degradation protocols and the 5-HT6 receptor signaling pathway diagram
offer a framework for further investigation and a deeper understanding of the context in which R
1485 dihydrochloride is studied.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [R 1485 Dihydrochloride: A Technical Guide to Stability
and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1150229#r-1485-dihydrochloride-stability-and-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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